Cas no 1094285-37-6 (4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline)

• Product Name: 4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline
• CAS No: 1094285-37-6
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 4571160
• PubChem ID: 43142782
• Update Time: 2025-10-28

4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline
• 4-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)aniline
• 4-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)aniline
• Z1834265874
• 4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline

• Inchi： 1S/C12H14N4/c13-10-5-3-9(4-6-10)8-12-15-14-11-2-1-7-16(11)12/h3-6H,1-2,7-8,13H2
• InChI Key： VBLDRPOXHLUDBE-UHFFFAOYSA-N
• SMILES： N12C(CC3C=CC(=CC=3)N)=NN=C1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 474.3±47.0 °C at 760 mmHg

4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-ylmethyl}aniline

Comprehensive Overview of 4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline (CAS No. 1094285-37-6)

4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline (CAS No. 1094285-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. The molecule features a pyrrolo[2,1-c][1,2,4]triazole core linked to an aniline moiety via a methylene bridge, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and material science.

In recent years, the demand for heterocyclic compounds like 4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The compound's CAS No. 1094285-37-6 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its structural complexity also aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development.

The synthesis of 4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry are often employed to optimize yield and purity. These methods resonate with industry shifts toward green chemistry and sustainable manufacturing, addressing environmental concerns raised by modern consumers.

Analytical characterization of this compound relies on NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with regulatory standards. Its logP and solubility profiles are critical for ADME studies, a frequent search query among pharmacologists. Additionally, the aniline group's reactivity enables derivatization for structure-activity relationship (SAR) studies, a cornerstone of precision medicine.

Beyond pharmaceuticals, CAS No. 1094285-37-6 finds exploratory uses in organic electronics and photocatalysts, aligning with the global push for renewable energy solutions. Its conjugated system may contribute to OLED materials, a trending topic in nanotechnology forums. Such interdisciplinary potential makes it a recurring subject in grant proposals and research collaborations.

In summary, 4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline exemplifies the convergence of chemical innovation and industrial demand. Its CAS No. 1094285-37-6 serves as a gateway to cutting-edge research, answering pressing questions in healthcare and sustainability. As computational chemistry tools evolve, this compound's role in virtual screening and molecular docking will likely expand, further solidifying its scientific significance.